tert-butyl 3-ethyl-3-formylpyrrolidine-1-carboxylate
Description
The compound “tert-butyl 3-formylpyrrolidine-1-carboxylate” is a derivative of pyrrolidine . It has a molecular weight of 199.25 and its IUPAC name is tert-butyl 3-formyl-1-pyrrolidinecarboxylate . It’s a liquid stored under an inert atmosphere and at temperatures below -20°C .
Synthesis Analysis
While specific synthesis methods for “tert-butyl 3-ethyl-3-formylpyrrolidine-1-carboxylate” are not available, tert-butyl compounds are often derived from isobutane as a co-product of propylene oxide production . They can also be produced by the catalytic hydration of isobutylene, or by a Grignard reaction between acetone and methylmagnesium chloride .Molecular Structure Analysis
The molecular structure of “tert-butyl 3-formylpyrrolidine-1-carboxylate” includes a pyrrolidine ring, which is a five-membered ring with one nitrogen atom . The tert-butyl group is attached to the carboxylate group, which is attached to the 3rd carbon of the pyrrolidine ring .Physical And Chemical Properties Analysis
The compound “tert-butyl 3-formylpyrrolidine-1-carboxylate” is a liquid and is stored under an inert atmosphere and at temperatures below -20°C .Safety and Hazards
The compound “tert-butyl 3-formylpyrrolidine-1-carboxylate” is associated with several hazard statements including H302, indicating that it is harmful if swallowed . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and keeping away from heat/sparks/open flames/hot surfaces .
Future Directions
While specific future directions for “tert-butyl 3-ethyl-3-formylpyrrolidine-1-carboxylate” are not available, research into pyrrolidine derivatives continues to be a promising area in drug discovery . The versatility of the pyrrolidine scaffold makes it a valuable tool in the design of new compounds with different biological profiles .
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for tert-butyl 3-ethyl-3-formylpyrrolidine-1-carboxylate involves the reaction of 3-ethylpyrrolidine-1-carboxylic acid with tert-butyl chloroformate to form tert-butyl 3-ethylpyrrolidine-1-carboxylate. This intermediate is then reacted with ethyl formate in the presence of a base to yield tert-butyl 3-ethyl-3-formylpyrrolidine-1-carboxylate.", "Starting Materials": [ "3-ethylpyrrolidine-1-carboxylic acid", "tert-butyl chloroformate", "ethyl formate", "base (e.g. triethylamine)" ], "Reaction": [ "Step 1: React 3-ethylpyrrolidine-1-carboxylic acid with tert-butyl chloroformate in the presence of a base to form tert-butyl 3-ethylpyrrolidine-1-carboxylate.", "Step 2: React tert-butyl 3-ethylpyrrolidine-1-carboxylate with ethyl formate in the presence of a base to yield tert-butyl 3-ethyl-3-formylpyrrolidine-1-carboxylate." ] } | |
CAS RN |
1205748-92-0 |
Product Name |
tert-butyl 3-ethyl-3-formylpyrrolidine-1-carboxylate |
Molecular Formula |
C12H21NO3 |
Molecular Weight |
227.3 |
Purity |
95 |
Origin of Product |
United States |
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